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Abstract

Matrine, a tetracyclic quinolizidine alkaloid predominantly isolated from plants of the Sophora
genus, has garnered significant attention within the scientific community for its diverse
pharmacological activities.[1][2][3] With a rich history in traditional Chinese medicine, modern
research has begun to elucidate the molecular mechanisms underpinning its therapeutic
potential, including anti-cancer, anti-inflammatory, and antiviral effects.[1][3] This technical
guide provides an in-depth overview of the core chemical structure of matrine, its biosynthesis,
and a summary of its biological activities supported by quantitative data. Furthermore, it details
key experimental protocols for its extraction, analysis, and biological evaluation, and visualizes
its modulation of critical cellular signaling pathways.

Core Chemical Structure and Properties

Matrine is a naturally occurring alkaloid characterized by a rigid, tetracyclic quinolizidine
framework.[1] This structure is composed of two fused quinolizidine moieties, creating a
complex three-dimensional conformation that is crucial for its biological activity.[4]

Table 1: Chemical and Physical Properties of Matrine
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Property Value Reference(s)

Molecular Formula C15H24N20 [1]

Molecular Weight 248.36 g/mol [1]
(1R,2R,9S,17S)-7,13-

IUPAC Name diazatetracyclo[7.7.1.02,7.01317]  [1]
heptadecan-6-one

CAS Number 519-02-8 [1]

Appearance White crystalline powder [5]
Soluble in water, methanol,

Solubility ethanol, chloroform; slightly [2][5]

soluble in petroleum ether

Stereochemistry

Contains four chiral centers:
5S, 6S, 7R, and 11R

[2]

Biosynthesis of Matrine

The biosynthesis of matrine is a complex enzymatic process that originates from the amino

acid L-lysine.[3] While the complete pathway has not been fully elucidated, it is proposed to

begin with the conversion of L-lysine into Al-piperidine via the intermediate cadaverine.[3][6]

Subsequent dimerization and enzymatic reactions are thought to form the quinolizidine rings

that constitute the core structure of matrine.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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